molecular formula C14H16N2O4 B1504977 N1-(Naphthalen-1-yl)ethane-1,2-diamine oxalate CAS No. 72704-20-2

N1-(Naphthalen-1-yl)ethane-1,2-diamine oxalate

Cat. No. B1504977
CAS RN: 72704-20-2
M. Wt: 276.29 g/mol
InChI Key: AWDVHNMBIRJYLK-UHFFFAOYSA-N
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Description

“N1-(Naphthalen-1-yl)ethane-1,2-diamine oxalate” is a chemical compound with the IUPAC name N1,N~1~-diethyl-N~2~- (1-naphthyl)-1,2-ethanediamine oxalate . It has a molecular weight of 332.4 . The compound is stored in a dry environment at 2-8°C .


Synthesis Analysis

The compound can be prepared by the reaction of 1-naphthylamine with 2-chloroethanamine . It is commercially available as the dihydrochloride salt .


Molecular Structure Analysis

The linear formula of the compound is C18H24N2O4 . The InChI code is 1S/C16H22N2.C2H2O4/c1-3-18(4-2)13-12-17-16-11-7-9-14-8-5-6-10-15(14)16;3-1(4)2(5)6/h5-11,17H,3-4,12-13H2,1-2H3;(H,3,4)(H,5,6) .


Chemical Reactions Analysis

“N1-(Naphthalen-1-yl)ethane-1,2-diamine oxalate” undergoes most reactions typical to naphthylamine and primary amines such as diazotation . Similar to its analog ethylenediamine, it can also act as a bidentate ligand to give several coordination compounds .


Physical And Chemical Properties Analysis

The compound is a solid . It is sealed in dry storage at temperatures between 2-8°C .

Mechanism of Action

The compound readily undergoes a diazonium coupling reaction in the presence of nitrite to give a strongly colored azo compound . This property makes it useful in the quantitative analysis of nitrate and nitrite in water samples by colorimetry .

Safety and Hazards

The compound is harmful if swallowed and may cause respiratory irritation . It causes serious eye irritation . Safety precautions include avoiding breathing dust, using only outdoors or in a well-ventilated area, wearing protective gloves, eye protection, and washing exposed skin thoroughly after handling .

Future Directions

The compound’s ability to undergo a diazonium coupling reaction in the presence of nitrite to give a strongly colored azo compound makes it useful in the quantitative analysis of nitrate and nitrite in water samples by colorimetry . This property could be further explored for potential applications in environmental monitoring and public health.

properties

IUPAC Name

N'-naphthalen-1-ylethane-1,2-diamine;oxalic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H14N2.C2H2O4/c13-8-9-14-12-7-3-5-10-4-1-2-6-11(10)12;3-1(4)2(5)6/h1-7,14H,8-9,13H2;(H,3,4)(H,5,6)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AWDVHNMBIRJYLK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=CC=C2NCCN.C(=O)(C(=O)O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H16N2O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30703597
Record name Oxalic acid--N~1~-(naphthalen-1-yl)ethane-1,2-diamine (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30703597
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

276.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1-(Naphthalen-1-yl)ethane-1,2-diamine oxalate

CAS RN

72704-20-2
Record name Oxalic acid--N~1~-(naphthalen-1-yl)ethane-1,2-diamine (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30703597
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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